Cas no 353254-68-9 (Carbonimidodithioicacid, cyano-, (2,5-dioxo-1-pyrrolidinyl)methyl phenylmethyl ester (9CI))

• Product Name: Carbonimidodithioicacid, cyano-, (2,5-dioxo-1-pyrrolidinyl)methyl phenylmethyl ester (9CI)
• CAS No: 353254-68-9
• MF: C₁₄H₁₃N₃O₂S₂
• MW: 319.401920080185
• CID: 303853
• PubChem ID: 900956
• Update Time: 2025-10-29

Carbonimidodithioicacid, cyano-, (2,5-dioxo-1-pyrrolidinyl)methyl phenylmethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbonimidodithioicacid, cyano-, (2,5-dioxo-1-pyrrolidinyl)methyl phenylmethyl ester (9CI)
• [benzylsulfanyl-[(2,5-dioxopyrrolidin-1-yl)methylsulfanyl]methylidene]cyanamide
• Benzyl [(2,5-dioxopyrrolidin-1-yl)methyl]cyanocarbonimidodithioate
• [[(2,5-dioxo-1-pyrrolidinyl)methylthio]-(phenylmethylthio)methylidene]cyanamide
• A822734
• AC1LIAN8
• Benzyl [(2,5-dioxopyrrolidin-1-yl)methyl]
• Oprea1_513352
• Benzyl[(2,5-dioxopyrrolidin-1-yl)methyl]cyanocarbonimidodithioate
• FT-0644498
• DTXSID10358504
• MFCD00846926
• Benzyl [(2,5-dioxopyrrolidin-1-yl)methyl] cyanocarbonimidodithioate
• [[2,5-bis(oxidanylidene)pyrrolidin-1-yl]methylsulfanyl-(phenylmethylsulfanyl)methylidene]cyanamide
• Benzyl (2,5-dioxopyrrolidin-1-yl)methyl cyanocarbonodithioimidate
• 353254-68-9
• (Z)-benzyl (2,5-dioxopyrrolidin-1-yl)methyl cyanocarbonimidodithioate

• MDL： MFCD00846926
• Inchi： 1S/C14H13N3O2S2/c15-9-16-14(20-8-11-4-2-1-3-5-11)21-10-17-12(18)6-7-13(17)19/h1-5H,6-8,10H2/b16-14-
• InChI Key： SSVPJNFBYZZPPN-PEZBUJJGSA-N
• SMILES： S(/C(=N\C#N)/SCC1C=CC=CC=1)CN1C(CCC1=O)=O

Computed Properties

• Exact Mass: 319.04500
• Monoisotopic Mass: 319.04491901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 124Ų

Experimental Properties

• Density: 1.34
• Boiling Point: 543.6°C at 760 mmHg
• Flash Point: 282.6°C
• Refractive Index: 1.667
• PSA: 124.13000
• LogP: 2.53448

Additional information on Carbonimidodithioicacid, cyano-, (2,5-dioxo-1-pyrrolidinyl)methyl phenylmethyl ester (9CI)

Recent Advances in the Study of Carbonimidodithioic Acid, Cyano-, (2,5-Dioxo-1-Pyrrolidinyl)Methyl Phenylmethyl Ester (9CI) (CAS: 353254-68-9)

The compound Carbonimidodithioic acid, cyano-, (2,5-dioxo-1-pyrrolidinyl)methyl phenylmethyl ester (9CI) (CAS: 353254-68-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique carbonimidodithioic acid core and functionalized ester group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and potential as a bioactive agent in drug development.

One of the key areas of research has been the synthesis and optimization of this compound. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The researchers employed a multi-step process involving the reaction of cyano-substituted carbonimidodithioic acid with (2,5-dioxo-1-pyrrolidinyl)methyl phenylmethyl ester under controlled conditions. This advancement is critical for facilitating further pharmacological evaluations.

In terms of biological activity, recent investigations have explored the compound's role as a modulator of enzymatic pathways. Preliminary in vitro studies indicate that Carbonimidodithioic acid, cyano-, (2,5-dioxo-1-pyrrolidinyl)methyl phenylmethyl ester (9CI) exhibits inhibitory effects on specific cysteine proteases, which are implicated in inflammatory and neurodegenerative diseases. These findings were corroborated by molecular docking simulations, which suggest high binding affinity to the active sites of target enzymes.

Another significant development is the compound's potential application in oncology. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this molecule demonstrated selective cytotoxicity against certain cancer cell lines, particularly those resistant to conventional chemotherapy. The mechanism appears to involve the induction of oxidative stress and apoptosis, highlighting its promise as a candidate for further preclinical testing.

Despite these promising results, challenges remain. The compound's pharmacokinetic properties, such as bioavailability and metabolic stability, require further optimization. Recent pharmacokinetic studies have identified rapid clearance as a limiting factor, prompting research into prodrug formulations and delivery systems to enhance its therapeutic efficacy.

In conclusion, Carbonimidodithioic acid, cyano-, (2,5-dioxo-1-pyrrolidinyl)methyl phenylmethyl ester (9CI) (CAS: 353254-68-9) represents a versatile scaffold with broad therapeutic potential. Ongoing research aims to refine its synthesis, elucidate its mechanisms of action, and address pharmacokinetic limitations. These efforts could pave the way for its integration into future drug development pipelines, particularly for conditions with unmet medical needs.